Cas no 6830-82-6 (N-Methyl-2-phenylacetamide)

• Product Name: N-Methyl-2-phenylacetamide
• CAS No: 6830-82-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD00051354
• CID: 505848
• PubChem ID: 81274
• Update Time: 2025-05-20

N-Methyl-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-phenylacetamide
• Benzeneacetamide,N-methyl-
• AC1Q5LBP
• Acetamide,N-methyl-2-phenyl
• Benzeneacetamide,N-methyl
• methylphenylacetamide
• N-methyl phenylacetamide
• N-methyl-2-phenyl-acetamide
• N-methyl-phenylessigsaureamid
• phenyl-acetic acid methylamide
• Phenyl-essigsaeure-methylamid
• phenylacetic N-methylimide
• DTXSID8064484
• NSC54118
• FT-0680306
• EINECS 229-908-7
• SCHEMBL60236
• 3R-1505
• MFCD00051354
• AKOS002956035
• N-METHYLBENZENEACETAMIDE
• N-Methylphenylacetamide
• AT40536
• NSC 54118
• Benzeneacetamide, N-methyl-
• QYG65AU9E6
• J-523649
• NS00036531
• UNII-QYG65AU9E6
• 6830-82-6
• CS-0314622
• AI3-03603
• NSC-54118
• Acetamide, N-methyl-2-phenyl-
• DTXCID3045859

• MDL： MFCD00051354
• Inchi： 1S/C9H11NO/c1-10-9(11)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,10,11)
• InChI Key： RKEXPBCMGJAOLM-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: White or light beige crystalline powder
• Density: 1.0753 (rough estimate)
• Melting Point: 53-58 °C
• Boiling Point: 270.27°C (rough estimate)
• Flash Point: 192.1±7.0 °C
• Refractive Index: 1.5760 (estimate)
• PSA: 29.10000
• LogP: 1.36600
• Solubility: Not determined
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methyl-2-phenylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-Methyl-2-phenylacetamide

Introduction to N-Methyl-2-phenylacetamide (CAS No. 6830-82-6)

N-Methyl-2-phenylacetamide, with the chemical formula C₉H₁₁NO, is a compound characterized by its molecular structure and pharmacological properties. This compound is widely recognized in the field of pharmaceutical research for its potential applications in drug development. The CAS number 6830-82-6 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The N-Methyl-2-phenylacetamide molecule consists of a phenyl group attached to an acetamide moiety, which is further substituted with a methyl group. This structural configuration imparts specific chemical and biological properties, making it a subject of interest in medicinal chemistry. The presence of the amide group enhances its solubility in polar solvents, facilitating its use in various chemical reactions and formulations.

In recent years, N-Methyl-2-phenylacetamide has garnered attention due to its role as an intermediate in the synthesis of more complex pharmaceutical compounds. Its versatility in chemical transformations allows for the development of novel therapeutic agents targeting various diseases. The compound's stability under different conditions makes it a reliable choice for researchers exploring new synthetic pathways.

One of the most compelling aspects of N-Methyl-2-phenylacetamide is its potential in the field of neuropharmacology. Studies have indicated that derivatives of this compound exhibit properties that may be beneficial in the treatment of neurological disorders. The phenyl group, in particular, is known for its ability to interact with biological receptors, which could lead to the development of drugs that modulate neurotransmitter activity.

Recent research has focused on understanding the pharmacokinetic behavior of N-Methyl-2-phenylacetamide. Investigations have revealed that the compound undergoes metabolic processes that could influence its bioavailability and therapeutic efficacy. These findings are crucial for optimizing dosages and delivery methods, ensuring maximum therapeutic benefit while minimizing potential side effects.

The synthesis of N-Methyl-2-phenylacetamide involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes. These methods not only improve production scalability but also contribute to the sustainability of pharmaceutical manufacturing.

Another area where N-Methyl-2-phenylacetamide has shown promise is in the development of anti-inflammatory agents. The compound's structural features allow it to interact with inflammatory pathways, potentially reducing inflammation without causing significant side effects. This property makes it a valuable candidate for further exploration in the treatment of chronic inflammatory diseases.

In conclusion, N-Methyl-2-phenylacetamide (CAS No. 6830-82-6) is a versatile compound with significant implications in pharmaceutical research and drug development. Its unique molecular structure and pharmacological properties make it a valuable tool for scientists investigating new therapeutic strategies. As research continues to uncover more about its potential applications, this compound is likely to play an increasingly important role in the advancement of medical science.